tert-butyl 4-nitro-1H-pyrazole-1-carboxylate

• IUPAC Name: tert-butyl 4-nitropyrazole-1-carboxylate
• InChI: InChI=1S/C8H11N3O4/c1-8(2,3)15-7(12)10-5-6(4-9-10)11(13)14/h4-5H,1-3H3
• InChI Key: WMGSNCNRVFCPBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=C(C=N1)[N+](=O)[O-]
• Molecular Formula: C8H11N3O4
• Molecular Weight: 213.19 g/mol

Description

Tert-butyl 4-nitro-1H-pyrazole-1-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrazole derivative that has a nitro group and a tert-butyl group attached to it. It is a yellow crystalline solid that is soluble in organic solvents.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis of Biologically Active Intermediates : Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an important intermediate in the synthesis of biologically active compounds like crizotinib, was synthesized using tert-butyl-4-nitro-1H-pyrazole-1-carboxylate as a starting material (Kong et al., 2016).

• Development of Novel Synthesis Methods : A novel synthesis route was developed for 5-amino-3-bromo-1-(tert-butyl)-1H-pyrazole-4-carboxamides, highlighting the versatility of tert-butyl 4-nitro-1H-pyrazole-1-carboxylate in synthesizing a range of pyrazole derivatives (Bobko et al., 2012).

• Structural Analysis of Pyrazole Derivatives : The study of the crystal structure of tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate provided insights into the spatial arrangement and bonding characteristics of pyrazole derivatives (Richter et al., 2009).

Chemical Properties and Reactivity

• Regioselective Synthesis Studies : Research on regio-selective synthesis of 1-tert-butyl-4-nitro-1H-pyrrole-3-carboxylic acid demonstrated the chemical reactivity and selectivity of this compound in complex organic reactions (Nguyen et al., 2009).

• Study on Reaction Media and Regioselectivity : Investigations into the synthesis of 1-tert-butyl-3(5)-trifluoromethyl-1H-pyrazoles highlighted the impact of reaction media on the regioselectivity of reactions involving this compound (Martins et al., 2012).

• Analysis of Electronic Structure and Optical Properties : The synthesis and characterization of 4-(4-bromophenyl)-1-tert-butyl-3-methyl-1H-pyrazol-5-amine, including its electronic structure and nonlinear optical properties, showcased the compound's potential in materials science (Tamer et al., 2016).

Applications in Organic Chemistry and Medicinal Chemistry

• Synthesis of Multigram Scale Compounds : The synthesis of fluoroalkyl-substituted pyrazole-4-carboxylic acids on a multigram scale exemplifies the practical applications of this compound in large-scale organic synthesis (Iminov et al., 2015).

• Developing Antimycobacterial Agents : A study on the synthesis and evaluation of novel naphthyridine derivatives, including those derived from this compound, for antimycobacterial activity highlights its potential in drug discovery (Sriram et al., 2007).